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Compound of Interest

Compound Name: 9-Methyl-3-nitroacridine

Cat. No.: B15217580 Get Quote

In-Depth Technical Guide: 9-Methyl-3-
nitroacridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

potential biological activities of 9-Methyl-3-nitroacridine. Given the limited specific

experimental data for this particular compound, this guide leverages information from the well-

studied, structurally related nitroacridine analogue, Nitracrine (Ledakrin), to infer potential

mechanisms of action and experimental approaches.

Core Physicochemical Data
The fundamental molecular characteristics of 9-Methyl-3-nitroacridine are summarized below.

Property Value

Molecular Formula C₁₄H₁₀N₂O₂

Molecular Weight 238.24 g/mol

CAS Number 65757-59-7

Biological Activity and Mechanism of Action
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Nitroacridines are a class of compounds recognized for their potent biological activities,

particularly as cytostatic agents. While specific studies on 9-Methyl-3-nitroacridine are not

extensively available, the mechanism of action can be inferred from related compounds like

Nitracrine.

The anticancer properties of nitroacridines are primarily attributed to their interaction with DNA.

[1] One of the key activation steps for these compounds involves the reduction of the nitro

group, which facilitates covalent binding to DNA and proteins.[1] This interaction can disrupt

DNA replication and transcription, leading to cell cycle arrest and apoptosis.

Potential Signaling Pathways
The following diagram illustrates the potential molecular pathways targeted by nitroacridine

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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